Cas no 408369-24-4 (2-[3-(trifluoromethyl)phenoxy]benzaldehyde)

• Product Name: 2-[3-(trifluoromethyl)phenoxy]benzaldehyde
• CAS No: 408369-24-4
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD01814776
• CID: 3142936
• PubChem ID: 3756982
• Update Time: 2025-04-21

2-[3-(trifluoromethyl)phenoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)phenoxy)benzaldehyde
• 2-[3-(trifluoromethyl)phenoxy]benzaldehyde
• MFCD01814776
• 2-[3-(trifluoromethyl)-phenoxy]benzaldehyde
• CS-0358567
• SCHEMBL6791649
• 2-[3-(trifluoromethyl)phenoxy]benzenecarbaldehyde
• AKOS005069973
• 2P-015
• 2-[3-(trifluoromethyl)phenoxy]-benzaldehyde
• 408369-24-4

• MDL： MFCD01814776
• Inchi： 1S/C14H9F3O2/c15-14(16,17)11-5-3-6-12(8-11)19-13-7-2-1-4-10(13)9-18/h1-9H
• InChI Key： AMZIPWUILJMNOA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC=CC=1C=O)(F)F

Computed Properties

• Exact Mass: 266.05546401g/mol
• Monoisotopic Mass: 266.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 108-110°/0.1mm

2-[3-(trifluoromethyl)phenoxy]benzaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers